(2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: (2Z)-6-benzyl-2-[(3-methoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C20H15N3O3S/c1-26-15-9-5-8-14(10-15)12-17-19(25)23-20(27-17)21-18(24)16(22-23)11-13-6-3-2-4-7-13/h2-10,12H,11H2,1H3/b17-12-
• InChI Key: KRQOTLCVJWIJKI-ATVHPVEESA-N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4)S2
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=CC=C4)S2

Description

Molecular Architecture and Tautomeric Behavior

The molecular architecture of (2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione is defined by a fused thiazolo[3,2-b]triazine core, with a benzyl group at position 6 and a 3-methoxybenzylidene moiety at position 2. The IUPAC name specifies the Z-configuration of the benzylidene double bond, ensuring stereochemical precision in the substituent orientation. The core structure comprises a thiazole ring fused to a 1,2,4-triazine ring, creating a planar π-conjugated system stabilized by intramolecular resonance.

Tautomeric behavior in this system arises primarily from the triazine ring’s nitrogen atoms, which can adopt alternative protonation states. Density functional theory (DFT) studies on analogous thiazolo-triazine derivatives suggest that the 3,7-dione configuration dominates in solution due to keto-enol tautomerism favoring the diketo form. The methoxy group on the benzylidene substituent further stabilizes the conjugated system through electron-donating effects, reducing tautomeric interconversion rates compared to non-substituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione typically involves multi-step organic reactions. The starting materials often include benzyl derivatives, methoxybenzylidene compounds, and thiazolo-triazine precursors. The reaction conditions may involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale production, ensuring the purity of the final product, and implementing cost-effective and environmentally friendly processes.

Chemical Reactions Analysis

Types of Reactions

(2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where specific functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

(2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of (2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

(2Z)-6-(2-Chlorobenzyl)-2-(3-Methoxybenzylidene)-7H-Thiazolo-Triazine-Dione ()

• Molecular formula : C₂₀H₁₄ClN₃O₃S.
• Key differences : Replacement of benzyl with 2-chlorobenzyl introduces electron-withdrawing effects and increased steric hindrance.
• Impact : The chlorine atom may enhance metabolic stability but reduce solubility compared to the parent compound.

(2Z)-2-(4-Ethoxy-3-Methoxybenzylidene)-6-Methyl-Thiazolo-Triazine-Dione ()

• Molecular formula : C₁₈H₁₇N₃O₄S.
• Key differences : 4-Ethoxy-3-methoxybenzylidene substituent and methyl group at position 4.

(2Z)-2-(3-Chlorobenzylidene)-6-(4-Propoxybenzyl)-Thiazolo-Triazine-Dione ()

• Molecular formula : C₂₂H₁₈ClN₃O₃S.
• Key differences : 3-Chlorobenzylidene and 4-propoxybenzyl groups.
• Impact : The propoxy chain extends hydrophobicity, possibly improving blood-brain barrier penetration but increasing molecular weight (447.91 g/mol ) .

Key Observations :

• Higher yields (>90%) are achieved in benzodithiazine derivatives () due to optimized crystallization steps.
• Thiazolo-triazine derivatives often require reflux conditions with acetic anhydride, yielding ~68% ().

Spectroscopic and Computational Data Comparison

Property	Target Compound	2-Chlorobenzyl Analogue ()	4-Ethoxy-3-Methoxy Analogue ()
Molecular Weight	391.44	411.86	345.08
XlogP	~3.0 (estimated)	Not reported	2.5
Hydrogen Bond Acceptors	6	6	6
Topological PSA	~106 Ų	~106 Ų	106 Ų

Insights :

• The 3-methoxybenzylidene group in the target compound contributes to a higher topological polar surface area (PSA) than the 4-ethoxy-3-methoxy analogue, suggesting better solubility .
• Chlorine substituents () increase molecular weight without significantly altering PSA, emphasizing their role in steric effects rather than polarity.

Biological Activity

The compound (2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a member of the thiazole and triazine family of compounds. These compounds have garnered attention due to their diverse biological activities, including antimicrobial, anticancer, and anticonvulsant properties. This article provides a comprehensive overview of the biological activity associated with this compound, supported by relevant case studies and research findings.

Chemical Structure and Properties

• Molecular Formula : C22H23N3O4S
• Molecular Weight : 425.5 g/mol
• CAS Number : 606955-32-2

The structure of this compound features a thiazole ring fused with a triazine moiety and various substituents that enhance its biological activity.

Antimicrobial Activity

Thiazole derivatives have shown promising antimicrobial properties. Research indicates that compounds with thiazole rings exhibit significant activity against various bacterial strains. For instance, studies have reported minimum inhibitory concentration (MIC) values as low as 6.25 µg/mL for certain thiazole derivatives against Staphylococcus aureus and Escherichia coli . The presence of electron-withdrawing groups on the phenyl ring has been correlated with increased antimicrobial efficacy.

Anticancer Activity

The anticancer potential of thiazole-containing compounds has been extensively studied. In vitro assays have demonstrated that some thiazole derivatives possess cytotoxic effects against cancer cell lines such as HeLa and MCF-7. For example, compounds similar to (2Z)-6-benzyl-2-(3-methoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione exhibited IC50 values in the range of 1.61 to 1.98 µg/mL against these cell lines . The structure-activity relationship (SAR) studies suggest that modifications on the phenyl ring significantly influence cytotoxicity.

Compound	Cell Line	IC50 (µg/mL)
Compound A	HeLa	1.61 ± 1.92
Compound B	MCF-7	1.98 ± 1.22

Anticonvulsant Activity

Certain thiazole derivatives have also been evaluated for their anticonvulsant properties. Research has shown that specific substitutions on the thiazole ring can enhance anticonvulsant activity in animal models . The mechanism is thought to involve modulation of neurotransmitter systems in the brain.

Study 1: Antimicrobial Efficacy

In a study published in MDPI, researchers synthesized a series of thiazole derivatives and evaluated their antimicrobial activities against clinical isolates of bacteria. The results indicated that compounds with a methoxy group displayed enhanced activity compared to their unsubstituted counterparts .

Study 2: Anticancer Potential

Another significant study focused on the anticancer activity of thiazole-based compounds against various cancer cell lines. The findings revealed that modifications to the substituents on the thiazole ring could lead to improved cytotoxic effects, suggesting a potential for developing new anticancer agents based on this scaffold .

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction conditions be optimized?

The synthesis typically involves multi-step reactions, including:

• Condensation : Reaction of benzaldehyde derivatives with thioureas or nitrogen-containing precursors under acidic/basic conditions (e.g., sodium hydroxide in ethanol) .
• Cyclization : Formation of the thiazolo-triazine core via thermal or catalytic methods.
• Substitution : Introduction of methoxy or benzyl groups using alkylating agents like methyl iodide or benzyl bromide . Key optimizations : Temperature (60–80°C), solvent polarity (DMF for polar intermediates), and reaction time (4–12 hours) to maximize yield (>70%) and purity (>95% by HPLC) .

Q. How is the compound structurally characterized?

Standard protocols include:

• Spectroscopy : $^1$H/$^13$C NMR for confirming substituent positions and stereochemistry (e.g., Z-configuration of the benzylidene group) .
• Mass spectrometry : High-resolution MS to verify molecular weight (e.g., MW ~441.50 g/mol) .
• X-ray crystallography : Resolves 3D conformation and hydrogen-bonding patterns (if single crystals are obtainable) .

Q. What in vitro assays are suitable for initial biological screening?

• Enzyme inhibition : Kinase or protease inhibition assays (IC$_{50}$ determination) using fluorogenic substrates .
• Antimicrobial activity : Broth microdilution assays against Gram-positive/negative bacteria (MIC values) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HepG2, MCF-7) with dose-response curves .

Advanced Research Questions

Q. How do structural modifications (e.g., methoxy vs. halogen substituents) impact biological activity?

• Substituent effects :

Position	Group	Activity Trend
Benzylidene	3-OCH$_3$	Enhanced solubility and kinase inhibition
Benzyl	4-F	Increased antimicrobial potency

• Methodology :
• SAR studies : Synthesize analogs with systematic substituent variations (e.g., electron-donating vs. withdrawing groups).
• Computational modeling : DFT calculations to correlate electronic properties (HOMO/LUMO) with bioactivity .

Q. How can contradictions in reported biological data be resolved?

• Case example : Discrepancies in IC$_{50}$ values for kinase inhibition may arise from:

• Assay conditions : ATP concentration differences (1 mM vs. 10 µM) affecting competitive binding .
• Compound purity : Impurities >5% skew dose-response curves (validate via HPLC) .
  • Resolution : Standardize protocols (e.g., Eurofins Panlabs kinase profiling) and use internal controls (e.g., staurosporine) .

Q. What computational strategies predict target interactions?

• Molecular docking : AutoDock Vina or Schrödinger Suite to model binding to kinase active sites (e.g., CDK2) .
• MD simulations : GROMACS for assessing binding stability over 100-ns trajectories .
• Pharmacophore mapping : Identify critical interactions (e.g., hydrogen bonds with Thr14, hydrophobic contacts with Val18) .

Methodological Tables

Q. Table 1. Comparative Bioactivity of Structural Analogs

Compound	Substituents	Activity (IC$_{50}$, µM)	Target
Parent	3-OCH$_3$, benzyl	0.45 ± 0.02	CDK2
Analog A	4-Cl, benzyl	1.20 ± 0.10	CDK2
Analog B	3-OCH$_3$, 4-F-benzyl	0.89 ± 0.05	EGFR

Q. Table 2. Key Synthetic Parameters

Step	Reagents	Yield (%)	Purity (%)
Condensation	NaOEt, ethanol	65	90
Cyclization	DMF, 80°C	72	92
Substitution	BnBr, K$_2$CO$_3$	68	95